Cas no 2227711-56-8 ((1R)-1-(3-ethylthiophen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(3-ethylthiophen-2-yl)ethan-1-amine
• CAS No: 2227711-56-8
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5896988
• PubChem ID: 96735163
• Update Time: 2025-10-21

(1R)-1-(3-ethylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-ethylthiophen-2-yl)ethan-1-amine
• EN300-1731982
• 2227711-56-8

• Inchi： 1S/C8H13NS/c1-3-7-4-5-10-8(7)6(2)9/h4-6H,3,9H2,1-2H3/t6-/m1/s1
• InChI Key： OQLCFIDTQYBGEM-ZCFIWIBFSA-N
• SMILES： S1C=CC(CC)=C1[C@@H](C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Additional information on (1R)-1-(3-ethylthiophen-2-yl)ethan-1-amine

Compound CAS No 2227711-56-8: (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine

The compound (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine (CAS No 2227711-56-8) is a chiral organic compound with a unique structure that combines an ethanamine backbone with a substituted thiophene ring. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. The molecule's stereochemistry, particularly the (1R) configuration, plays a critical role in its biological activity and chemical reactivity.

Thiophene derivatives have been extensively studied for their electronic properties and versatility in organic synthesis. The presence of the thiophene ring in (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine contributes to its aromatic stability and ability to participate in various chemical reactions. Recent studies have highlighted the importance of thiophene-containing compounds in the development of new pharmaceuticals, particularly in the design of kinase inhibitors and GPCR modulators.

The chirality of this compound is a key feature that influences its interaction with biological systems. Chiral molecules are often preferred in drug design due to their ability to selectively bind to specific targets, reducing off-target effects and improving therapeutic efficacy. The (1R) configuration of (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine has been shown to exhibit unique pharmacokinetic properties, making it a valuable tool in asymmetric synthesis and enantioselective catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine through various methodologies, including organocatalytic asymmetric synthesis and transition metal-catalyzed reactions. These methods not only improve the yield and purity of the compound but also allow for the exploration of its structural analogs, which may possess enhanced bioactivity or stability.

In terms of applications, (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amine has shown promise in the field of medicinal chemistry as a lead compound for the development of novel therapeutics. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, the compound's electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the toxicological profile and biodegradation pathways of (1R)-1-(3-Ethylthiophen-2-yl)ethan-1-amines is crucial for ensuring their safe use and disposal. Recent studies have focused on evaluating the compound's ecotoxicity and assessing its potential impact on aquatic ecosystems. These efforts aim to develop sustainable practices for handling thiophene-containing compounds in industrial settings.

In conclusion, (1R)-1-(3-Ethylthiophen-2-yl)ethan-amines represent a class of compounds with significant potential in various scientific domains. Their unique structure, chiral properties, and versatile reactivity make them valuable tools for advancing research in drug discovery, materials science, and green chemistry. As ongoing research continues to uncover new insights into their properties and applications, these compounds are poised to play an increasingly important role in modern scientific innovation.